[Dibutyl(tert-butyl)stannyl]diazene

• CAS No.: 921630-67-3
• Molecular Formula: C12H28N2Sn
• Molecular Weight: 319.07 g/mol
• IUPAC Name: [dibutyl(tert-butyl)stannyl]diazene
• InChI: InChI=1S/3C4H9.HN2.Sn/c1-4(2)3;2*1-3-4-2;1-2;/h1-3H3;2*1,3-4H2,2H3;1H;/q;;;-1;+1
• InChI Key: GEMZMVXQFYXKMT-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(C(C)(C)C)N=N

Description

[Dibutyl(tert-butyl)stannyl]diazene is an organotin compound characterized by the presence of a diazene group bonded to a stannyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [dibutyl(tert-butyl)stannyl]diazene typically involves the reaction of dibutyltin dichloride with tert-butylamine and a diazene precursor under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. The reaction mixture is then purified using standard techniques such as column chromatography to isolate the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

[Dibutyl(tert-butyl)stannyl]diazene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form stannyl oxides.

Reduction: Reduction reactions can convert the diazene group to amines.

Substitution: The stannyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are typically used.

Substitution: Reagents like halogens and organometallic compounds facilitate substitution reactions.

Major Products Formed

Oxidation: Stannyl oxides and related compounds.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted stannyl compounds depending on the reagents used.

Scientific Research Applications

[Dibutyl(tert-butyl)stannyl]diazene has several applications in scientific research:

Medicine: Investigated for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of [dibutyl(tert-butyl)stannyl]diazene involves the interaction of the stannyl group with various molecular targets. The stannyl group can form bonds with other atoms, facilitating the formation of new compounds. The diazene group can undergo various transformations, contributing to the compound’s reactivity and versatility in chemical reactions.

Comparison with Similar Compounds

Similar Compounds

Di-tert-butyl dicarbonate: Used as a reagent in organic synthesis, particularly for the protection of amines.

Tert-butyl hydroperoxide: An oxidizing agent used in various chemical reactions.

Tert-butylamine: A common amine used in organic synthesis.

Uniqueness

[Dibutyl(tert-butyl)stannyl]diazene is unique due to the presence of both stannyl and diazene groups, which confer distinct reactivity and potential applications. Its ability to undergo a variety of chemical reactions makes it a valuable compound in research and industrial applications.